![molecular formula C20H24BrN3O B5916580 N-(5-bromo-2-methoxybenzylidene)-4-(4-methylbenzyl)-1-piperazinamine](/img/structure/B5916580.png)
N-(5-bromo-2-methoxybenzylidene)-4-(4-methylbenzyl)-1-piperazinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-bromo-2-methoxybenzylidene)-4-(4-methylbenzyl)-1-piperazinamine, also known as BM212, is a novel compound that has gained attention in the scientific community for its potential use in various medical applications. BM212 is a piperazine derivative that has shown promising results in preclinical studies for the treatment of various diseases.
Mechanism of Action
The mechanism of action of N-(5-bromo-2-methoxybenzylidene)-4-(4-methylbenzyl)-1-piperazinamine is not fully understood, but it is believed to act by inhibiting the activity of enzymes that are essential for the survival of cancer cells, bacteria, and parasites. This compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to inhibit the growth of bacteria and parasites by disrupting their cell membranes.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity and high selectivity towards cancer cells, bacteria, and parasites. It has also been shown to have a broad spectrum of activity against various strains of bacteria and parasites. This compound has been shown to have minimal effects on normal cells, making it a promising candidate for further development.
Advantages and Limitations for Lab Experiments
The advantages of using N-(5-bromo-2-methoxybenzylidene)-4-(4-methylbenzyl)-1-piperazinamine in lab experiments include its high selectivity towards cancer cells, bacteria, and parasites, its low toxicity, and its broad spectrum of activity. The limitations of using this compound in lab experiments include its limited solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the development of N-(5-bromo-2-methoxybenzylidene)-4-(4-methylbenzyl)-1-piperazinamine. One potential direction is the optimization of its pharmacokinetic properties, such as its solubility and bioavailability. Another potential direction is the development of this compound derivatives with improved activity and selectivity. This compound also has potential for use in combination therapy with other drugs for the treatment of various diseases.
Conclusion
In conclusion, this compound is a novel compound with promising potential for the treatment of various diseases. Its simple and efficient synthesis method, low toxicity, and broad spectrum of activity make it an attractive option for further development. Future research should focus on optimizing its pharmacokinetic properties and developing this compound derivatives with improved activity and selectivity.
Synthesis Methods
The synthesis of N-(5-bromo-2-methoxybenzylidene)-4-(4-methylbenzyl)-1-piperazinamine involves the reaction of 5-bromo-2-methoxybenzaldehyde with 4-(4-methylbenzyl)piperazine in the presence of a base. The reaction yields this compound as a yellow solid with a purity of over 95%. The synthesis method is simple and efficient, making it an attractive option for large-scale production.
Scientific Research Applications
N-(5-bromo-2-methoxybenzylidene)-4-(4-methylbenzyl)-1-piperazinamine has been extensively studied for its potential use in various medical applications. It has shown promising results in preclinical studies for the treatment of cancer, tuberculosis, and parasitic infections. This compound has also been studied for its potential use as an antibacterial and antifungal agent.
properties
IUPAC Name |
(Z)-1-(5-bromo-2-methoxyphenyl)-N-[4-[(4-methylphenyl)methyl]piperazin-1-yl]methanimine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24BrN3O/c1-16-3-5-17(6-4-16)15-23-9-11-24(12-10-23)22-14-18-13-19(21)7-8-20(18)25-2/h3-8,13-14H,9-12,15H2,1-2H3/b22-14- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKZJFUXKNHEQMN-HMAPJEAMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2CCN(CC2)N=CC3=C(C=CC(=C3)Br)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)CN2CCN(CC2)/N=C\C3=C(C=CC(=C3)Br)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.